2,5-Dipropoxyterephthalohydrazide
Overview
Description
2,5-Dipropoxyterephthalohydrazide is a useful research compound. Its molecular formula is C14H22N4O4 and its molecular weight is 310.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,5-Dipropoxyterephthalohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,5-Dipropoxyterephthalohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Drug Discovery and Bioactivity :
- Diketopiperazines, including compounds like 2,5-Dipropoxyterephthalohydrazide, have been shown to possess diverse bioactivities. These include anti-tumor, neuroprotective, immune, metabolic regulation, and various antibiotic and insecticidal activities (Wang, Wang, Ma, & Zhu, 2013).
- Specifically, 2,5-Diketopiperazines (DKPs) have shown potential in antitumor and antibacterial activities. However, their application in drug development requires further exploration (Jia et al., 2022).
Cancer Research :
- A novel 2,5-dihydroxybenzoate molybdenum(VI) complex has demonstrated enhanced antileukemic activity against human leukemia cell lines, suggesting its potential in cancer chemotherapy (Thomadaki, Karaliota, Litos, & Scorilas, 2007).
Agricultural Applications :
- Some 2,5-Diketopiperazines, similar in structure to 2,5-Dipropoxyterephthalohydrazide, have shown potential as herbicides. They demonstrated phytotoxic damage to specific plant leaves, akin to known herbicides like diquat (Mendes et al., 2022).
Material Science :
- In the field of materials science, certain polymers related to 2,5-Dipropoxyterephthalohydrazide have been investigated for their rheology modification properties in processing materials like polycarbonate (Tang, Qiu, Tuo, Zhang, & Liu, 2002).
Enzyme Activity Visualization :
- Novel compounds related to 2,5-Dipropoxyterephthalohydrazide have been used to effectively visualize enzyme activity in tissue sections, proving useful for histochemical purposes (Nachlas, Tsou, DE SOUZA, Cheng, & Seligman, 1957).
Neuroscience and Pharmacology :
- New derivatives from compounds similar to 2,5-Dipropoxyterephthalohydrazide have shown promising anticonvulsant activity with reduced neurotoxicity, indicating potential applications in neuroscience and pharmacology (Kulandasamy, Adhikari, & Stables, 2009).
properties
IUPAC Name |
2,5-dipropoxybenzene-1,4-dicarbohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N4O4/c1-3-5-21-11-7-10(14(20)18-16)12(22-6-4-2)8-9(11)13(19)17-15/h7-8H,3-6,15-16H2,1-2H3,(H,17,19)(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTCJOWBWLAYYQT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC(=C(C=C1C(=O)NN)OCCC)C(=O)NN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dipropoxyterephthalohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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